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Compound of Interest

Compound Name: 2-iodo-1,3-diphenylbenzene

Cat. No.: B1598189

An In-depth Technical Guide to the Safe Handling of 2-iodo-1,3-diphenylbenzene

This guide provides a comprehensive overview of the essential safety and handling
precautions for 2-iodo-1,3-diphenylbenzene (also known as 2'-lodo-1,1":3',1"-terphenyl), a
compound utilized in specialized research and development settings. As an aryl iodide, this
substance is a valuable precursor in synthetic chemistry for forming carbon-carbon and carbon-
heteroatom bonds, particularly in transition-metal-catalyzed cross-coupling reactions.[1]
However, its chemical properties necessitate a robust understanding of its potential hazards
and the implementation of rigorous safety protocols to ensure the well-being of laboratory
personnel and the protection of the environment. This document is intended for researchers,
scientists, and drug development professionals who may handle this compound.

Compound Identification and Physicochemical
Properties

A thorough understanding of a chemical's identity and physical properties is the foundation of
safe laboratory practice. 2-iodo-1,3-diphenylbenzene is an aromatic hydrocarbon belonging to
the terphenyl group, which consists of a central benzene ring substituted with two phenyl
groups.[2]
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Property Value Source

IUPAC Name 2-iodo-1,3-diphenylbenzene PubChem|[3]
2'-lodo-(1,1',3',1"terphenyl, 2'-  PubChem|[3], Fisher

Synonyms S
lodo-m-terphenyl Scientific[4]

CAS Number 82777-09-1 PubChem|[3]

Molecular Formula CisHasl PubChem][3]

Molecular Weight 356.21 g/mol Fisher Scientific[4]

Crystalline powder, shiny ) S
Appearance Fisher Scientific[4]
crystals, or flakes

Melting Point 84-88 °C ChemicalBook][5]
Boiling Point 379 °C (for m-Terphenyl) ChemicalBook[5]
Solubility Insoluble in water.[5][6] ChemicalBook[5], PubChem|[6]

Hazard Identification and GHS Classification

Based on aggregated data submitted to the European Chemicals Agency (ECHA), 2-iodo-1,3-
diphenylbenzene presents several significant hazards that demand strict adherence to safety
protocols.[3] The Globally Harmonized System (GHS) classifications highlight risks related to
acute toxicity, eye irritation, and severe environmental impact.
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GHS Pictogram Hazard Class & Code Hazard Statement

Acute Toxicity, Oral (Category )
laalt text Harmful if swallowed.[3]

4), H302

Serious Eye Irritation Causes serious eye irritation.
lwaalt text

(Category 2), H319 [3]

Hazardous to the aquatic
waalt text environment, acute hazard Very toxic to aquatic life.[3]
(Category 1), H400

Hazardous to the aquatic ) o )
) Very toxic to aquatic life with
lraalt text environment, long-term hazard

long lasting effects.[3]
(Category 1), H410

Causality of Hazards:

» Acute Oral Toxicity (H302): If ingested, the compound can cause harmful effects. The
toxicological properties have not been fully investigated, but this classification warrants
immediate medical attention upon ingestion.[7]

o Serious Eye Irritation (H319): As a crystalline powder, the substance can cause significant
mechanical and chemical irritation upon contact with the eyes, potentially leading to damage
if not addressed promptly.[3]

e Aquatic Toxicity (H400/H410): Halogenated aromatic compounds are known for their
persistence in the environment.[8] Their low water solubility and potential to bioaccumulate
mean that even small releases can cause long-term adverse effects in aquatic ecosystems.
[7] This makes proper disposal critically important.

Engineering and Administrative Controls

The primary principle of chemical safety is to minimize exposure.[9] Engineering and
administrative controls are the most effective methods for achieving this.

e Ventilation: All work involving 2-iodo-1,3-diphenylbenzene, especially the handling of the
solid powder, must be conducted in a properly functioning chemical fume hood.[10] This
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prevents the inhalation of airborne particles.

Designated Area: A specific area of the lab should be designated for work with this
compound to prevent cross-contamination.[11]

Risk Assessment: Before beginning any experiment, a thorough risk assessment must be
performed. This involves reviewing the Safety Data Sheet (SDS) and understanding the
specific hazards of all reactants, solvents, and products.[10][12]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with engineering controls.[12]

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes and airborne particles. Standard safety glasses are insufficient.[13][14]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn.[10] Gloves
should be inspected before use and disposed of properly after handling the compound.[13]
Proper glove removal technique is essential to avoid skin contact.[13]

Body Protection: A laboratory coat must be worn to protect against skin contact.[10] For
larger quantities, a chemically resistant apron is recommended.

Footwear: Closed-toe shoes are required in all laboratory settings.[10]

Safe Handling and Experimental Workflow

A systematic approach to handling ensures that safety is integrated into every step of the

experimental process. The following protocol outlines the key stages for the safe use of 2-iodo-

1,3-diphenylbenzene.

Protocol: Standard Handling Procedure

Preparation:

o Thoroughly review the SDS for 2-iodo-1,3-diphenylbenzene and all other reagents to be
used.[10]
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o Ensure the chemical fume hood is operational and the work area is clean and free of
clutter.[10]

o Assemble all necessary glassware and equipment within the fume hood.

e Donning PPE:

o Put on a lab coat, chemical safety goggles, and appropriate gloves.

e Aliquot and Transfer:

o When weighing the solid, perform the task in the fume hood or a ventilated balance
enclosure to minimize dust inhalation.

o Use a spatula to carefully transfer the powder. Avoid creating dust clouds.

o Close the container lid immediately after dispensing the required amount.

» Reaction Setup:

o Conduct all subsequent experimental steps within the chemical fume hood.[10]

o Keep the fume hood sash at the lowest possible height that still allows for comfortable
work.[10]

e Post-Procedure Cleanup:

o Decontaminate all glassware by rinsing with a suitable solvent (e.g., acetone) inside the
fume hood. Collect this rinsate as halogenated hazardous waste.[10]

o Wipe down the work surface in the fume hood with a suitable solvent and cleaning agent.

o Properly dispose of all contaminated consumables (e.g., weigh boats, pipette tips) in the
designated solid hazardous waste container.

» Doffing PPE:

o Remove gloves using the proper technique and dispose of them in the hazardous waste
stream.
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o Wash hands thoroughly with soap and water after the work is complete.[13]
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Caption: Generalized workflow for handling 2-iodo-1,3-diphenylbenzene.

Storage and Disposal

o Storage: Store 2-iodo-1,3-diphenylbenzene in a tightly closed container in a cool, dry, and
well-ventilated area.[15] Keep it away from incompatible materials such as strong oxidizing
agents.[5][7] Ensure the storage area is secure and accessible only to authorized personnel.

o Disposal: Due to its high aquatic toxicity (H400/H410), this compound must be disposed of
as hazardous waste.[3][7]

o NEVER pour 2-iodo-1,3-diphenylbenzene or its solutions down the drain.[16]

o Collect all waste containing this compound, including contaminated solvents and solids, in
a designated, properly labeled "Halogenated Organic Waste" container.[10]

o Follow all institutional, local, and national regulations for hazardous waste disposal.[17]
Some specialized services offer recycling programs for iodine-containing waste, which can
be an environmentally responsible option.[18]

Emergency Procedures

Accidents can happen despite the best precautions. Being prepared with clear emergency
protocols is essential.[12]

7.1 Spill Response

o Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill is large or
in a poorly ventilated space.

 |solate: Prevent the spread of the powder by closing the lab door.
¢ Protect: Don appropriate PPE, including a respirator if ventilation is inadequate.[10]

o Contain: Gently cover the spill with a compatible absorbent material such as vermiculite or
sand. Do not use paper towels, as they can create dust.[19]
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o Collect: Carefully sweep the absorbed material into a designated hazardous waste container.
Avoid creating airborne dust.[19]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent and soap and water.
Collect all cleaning materials as hazardous waste.

» Report: Report the incident to your supervisor and the institutional Environmental Health &

Safety (EHS) department.[19]
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Caption: Emergency procedure for a solid chemical spill.

7.2 Personnel Exposure

Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[19] Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[14]

Remove all contaminated clothing. Promptly

) flush the affected area with large amounts of
Skin Contact o )

soap and water.[20] If irritation persists, seek

medical attention.

Move the affected person to fresh air

immediately.[7] If breathing is difficult or has

Inhalation
stopped, provide artificial respiration and call for
emergency medical assistance.[20]
Do not induce vomiting. Rinse the mouth
thoroughly with water.[13] Never give anything
Ingestion by mouth to an unconscious person.[13] Seek

immediate medical attention and provide the
SDS to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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